Cas no 2034607-68-4 (N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide)

• Product Name: N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide
• CAS No: 2034607-68-4
• MF: C₂₀H₂₆N₄O
• MW: 338.446644306183
• CID: 5802829
• PubChem ID: 119103104
• Update Time: 2025-07-09

N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide
• AKOS026695603
• F6526-1367
• N-cyclopentyl-2-cyclopropyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]acetamide
• 2034607-68-4
• N-cyclopentyl-2-cyclopropyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)acetamide
• N-cyclopentyl-2-cyclopropyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}acetamide

• Inchi： 1S/C20H26N4O/c25-20(15-16-5-6-16)24(18-3-1-2-4-18)14-13-23-12-9-19(22-23)17-7-10-21-11-8-17/h7-12,16,18H,1-6,13-15H2
• InChI Key： PJSKOFSLNWJREY-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1

Computed Properties

• Exact Mass: 338.21066147g/mol
• Monoisotopic Mass: 338.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51Ų

Additional information on N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide

Comprehensive Overview of N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide (CAS No. 2034607-68-4)

N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide (CAS No. 2034607-68-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a cyclopentyl group, a cyclopropyl moiety, and a pyridinyl-pyrazole subunit, which collectively contribute to its potential pharmacological properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its possible applications in targeting specific biological pathways.

The molecular structure of N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide is characterized by its acetamide backbone, which is functionalized with a cyclopropyl group at the 2-position and a cyclopentyl substituent on the nitrogen atom. The presence of the pyridin-4-yl and 1H-pyrazol-1-yl groups further enhances its potential for interactions with biological targets, making it a promising candidate for further study in drug development. The compound's CAS No. 2034607-68-4 serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide aligns with this trend, as its structural features suggest potential utility in modulating enzyme activity or protein-protein interactions. Researchers are particularly intrigued by its pyrazole and pyridine components, which are commonly found in bioactive molecules with applications in oncology, inflammation, and metabolic disorders.

The synthesis of N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide typically involves multi-step organic reactions, including amide coupling, cyclization, and functional group interconversion. These processes require careful optimization to achieve high yields and purity, which are critical for subsequent biological testing. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the compound's identity and assess its quality.

From a pharmacological perspective, the N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide scaffold offers several advantages. Its lipophilic nature, conferred by the cyclopentyl and cyclopropyl groups, may enhance membrane permeability, while the pyridinyl-pyrazole segment could facilitate binding to target proteins. These attributes make it a compelling subject for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic potential.

The compound's relevance extends to the growing field of computational drug design, where in silico methods are used to predict its binding affinity and selectivity. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models can provide valuable insights into its interactions with biological targets, accelerating the drug discovery process. Additionally, the integration of machine learning and artificial intelligence in chemical research has opened new avenues for identifying derivatives of N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide with improved properties.

In the context of intellectual property and patent landscape, N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide represents a valuable asset for pharmaceutical companies and research institutions. Its unique structure and potential applications make it a strong candidate for patent protection, ensuring exclusivity in commercial development. Companies specializing in contract research and custom synthesis are also keen to offer this compound to clients exploring innovative therapeutic agents.

As the scientific community continues to explore the therapeutic potential of N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide, collaborations between academia and industry are expected to intensify. The compound's versatility and the increasing availability of advanced high-throughput screening technologies will likely drive further investigations into its biological activities. Future research may focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models.

In summary, N-cyclopentyl-2-cyclopropyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}acetamide (CAS No. 2034607-68-4) stands out as a promising compound in the realm of medicinal chemistry. Its intricate structure, combined with the potential for diverse biological applications, positions it as a subject of ongoing interest for researchers and drug developers. With the continued advancement of synthetic methodologies and analytical tools, this molecule is poised to contribute significantly to the discovery of next-generation therapeutics.